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Compound of Interest

Compound Name: Tetradecane

Cat. No.: B157292

Tetradecane: A Comprehensive Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of tetradecane, a saturated
hydrocarbon with significant applications in research and industry. This document details its
fundamental chemical and physical properties, production methods, and key applications, with
a focus on its relevance to researchers, scientists, and drug development professionals.
Detailed experimental protocols for its use in organic synthesis and as a phase change
material are provided, alongside visual workflows to facilitate understanding and
implementation.

Core Identifiers and Properties

Tetradecane is a straight-chain alkane hydrocarbon.[1] Its fundamental identifiers and
properties are summarized below.

Molecular Formula: C14H3z0[2]

CAS Number: 629-59-4

Physical and Chemical Properties
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Tetradecane is a colorless, flammable liquid at room temperature.[2][3] It is a nonpolar organic

solvent, insoluble in water but soluble in organic solvents like ethanol and ether.[1][4] A detailed

summary of its physical and chemical properties is presented in Table 1.

Property Value

Molecular Weight 198.39 g/mol [2]

Density 0.762 g/mL at 20 °C[2]

Melting Point 5.5 °C[2]

Boiling Point 252-254 °C[2]

Flash Point Approximately 100 °C (212 °F)[2]

Autoignition Temperature

202 °C (396 °F)[2]

Vapor Pressure

1 mmHg at 76.4 °C[2]

Vapor Density

6.83 (vs air)[2]

Refractive Index

1.429 at 20 °C[2]

Solubility in Water

Insoluble[4]

Solubility in Organic Solvents

Soluble in ethanol, ether, benzene[4]

Table 1: Physical and Chemical Properties of Tetradecane

Production and Synthesis

Tetradecane is primarily sourced from petroleum through fractional distillation.[4] It can be

isolated from kerosene and gas oil fractions of crude oil.[2] For higher purity, selective

adsorption techniques are often employed.[2]

In a laboratory setting or for specific industrial applications, tetradecane can also be

synthesized via catalytic hydrogenation of compounds with unsaturated bonds or aromatic

rings, such as tetracene.[4] This process typically involves high temperatures and pressures

with metal catalysts like nickel, palladium, or platinum.[4]
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Applications in Research and Development

Tetradecane's chemical inertness and well-defined physical properties make it a valuable tool
in various scientific and industrial settings.

Organic Synthesis and as a Solvent

As a nonpolar organic solvent, tetradecane is particularly effective for dissolving aliphatic
compounds and serves as a stable medium for chemical reactions.[2][3] It is also used as a
distillation chaser, a high-boiling point solvent added to a distillation mixture to help carry over
the last traces of a more volatile product.[3]

Chromatography

In the field of analytical chemistry, tetradecane is utilized as a standard for chromatographic
analysis.[3] Its consistent purity and defined boiling point are crucial for the accurate calibration
and identification of substances in techniques like gas chromatography.[3]

Phase Change Materials (PCMs)

Tetradecane is a notable phase change material, meaning it can store and release large
amounts of thermal energy during its phase transition (melting and freezing).[3][5] This property
is leveraged in thermal energy storage systems for applications such as cooling in district
cooling systems and for maintaining stable temperatures in vaccine transport.[3][6] It is often
used in binary mixtures with other alkanes, like hexadecane, to tailor the phase change
temperature for specific applications.[3]

Drug Development and Life Sciences

While tetradecane itself does not have direct therapeutic applications, its derivatives are of
interest in drug development. For instance, the derivative tetradecanedioic acid is a useful
intermediate in the pharmaceutical industry.[4] Furthermore, tetradecane has been identified
as a volatile organic compound in some biological systems and has been shown to have
antibacterial and antifungal properties.[7] Its diol derivative, tetradecane-7,8-diol, is a subject
of early-stage biomarker research, although currently, there is a lack of extensive studies in this
area.[8]
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Experimental Protocols

This section provides detailed methodologies for key experiments involving tetradecane and
its derivatives.

Synthesis of 1-(Perfluoro-n-octyl)tetradecane

This protocol describes the synthesis of a semifluorinated alkane, 1-(perfluoro-n-
octyl)tetradecane, via a free-radical addition reaction.[9]

Materials:

1-Tetradecene

» Perfluorooctyl iodide

o Azobisisobutyronitrile (AIBN) (radical initiator)

e Anhydrous toluene

¢ Round-bottom flask

o Magnetic stir bar

¢ Reflux condenser

Inert gas (nitrogen or argon)

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser,
add 1-tetradecene (1.0 eq).[9]

Add perfluorooctyl iodide (1.2 eq) to the flask.[9]

Add a sufficient volume of anhydrous toluene to dissolve the reactants.[9]

Purge the reaction vessel with an inert gas for 15-20 minutes.[9]
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e Add the radical initiator, AIBN (0.1 eq), to the reaction mixture.[9]
e Heat the reaction mixture to 80-90 °C with vigorous stirring under the inert atmosphere.[9]

e Monitor the reaction progress using Gas Chromatography-Mass Spectrometry (GC-MS) or
Thin Layer Chromatography (TLC).[9] The reaction is typically complete within 12-24 hours.
[9]

e Once complete, cool the reaction mixture to room temperature.[9]
» Remove the solvent under reduced pressure using a rotary evaporator.[9]

Purification: The crude product can be purified using fluorous solid-phase extraction (F-SPE),
which is highly effective for separating fluorinated compounds.[9]
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Synthesis Workflow for 1-(Perfluoro-n-octyl)tetradecane

1. Add 1-tetradecene, perfluorooctyl iodide, and toluene to flask

!

2. Purge with inert gas

!

3. Add AIBN (initiator)

!

4. Heat to 80-90°C with stirring

!

5. Monitor reaction (GC-MS or TLC)

!

6. Cool to room temperature

!

7. Remove solvent (rotary evaporator)

!

8. Purify via Fluorous Solid-Phase Extraction

Click to download full resolution via product page

Caption: Synthesis of 1-(Perfluoro-n-octyl)tetradecane.
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Preparation of n-Tetradecane Microcapsules for Phase
Change Applications

This protocol outlines the preparation of nano-encapsulated n-tetradecane for use as a phase
change material, employing an in-situ polymerization method.[6][10]

Materials:

e n-Tetradecane (core material)

o Urea and formaldehyde (shell materials)
e Sodium dodecyl sulfate (emulsifier)

¢ Resorcinol (system modifier)

o Petroleum ether

o Dibutyltin dilaurate (catalyst)
 Isophorone diisocyanate (IPDI)

Deionized water

Procedure:

e Oil Phase Preparation:

o Prepare a mixture of 9.9 g of petroleum ether and 0.1 g of dibutyltin dilaurate as the
catalyst.[10]

o In a beaker, weigh 3 g of n-tetradecane and add 0.02 g of the catalyst and 2 g of IPDI
dropwise.[10]

o Seal the beaker and stir at 60 °C for 30 minutes to obtain the oil phase.[10]

o Water Phase Preparation:

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b157292?utm_src=pdf-body
https://www.benchchem.com/product/b157292?utm_src=pdf-body
https://www.researchgate.net/publication/244362306_Preparation_and_characterization_of_nano-encapsulated_n-tetradecane_as_phase_change_material_for_thermal_energy_storage
https://www.mdpi.com/2079-6412/14/5/645
https://www.benchchem.com/product/b157292?utm_src=pdf-body
https://www.mdpi.com/2079-6412/14/5/645
https://www.benchchem.com/product/b157292?utm_src=pdf-body
https://www.mdpi.com/2079-6412/14/5/645
https://www.mdpi.com/2079-6412/14/5/645
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Dissolve 0.05 g of sodium dodecyl sulfate (SDS) in 50 g of deionized water in a beaker.
[10]

o Place the beaker in a 60 °C water bath and homogenize for 3 minutes at 10,000 rpm to
obtain the water phase.[10]

o Emulsification and Microencapsulation:

o Gradually add the oil phase to the water phase while continuously homogenizing at high

speed.

o Continue the polymerization process under controlled temperature and stirring to allow for
the formation of the urea-formaldehyde shell around the n-tetradecane core.

Workflow for n-Tetradecane Microencapsulation

Oil Phase Preparation

Mix petroleum ether and catalyst

Water Phase Preparation

Y
Add n-tetradecane, catalyst, and IPDI Dissolve SDS in deionized water
Stir at 60°C for 30 min Heat to 60°C and homogenize

~, 7

Emulsification: Add oil phase to water phase with homogenization

Y

In-situ Polymerization to form microcapsules

Click to download full resolution via product page
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Caption: Preparation of microencapsulated n-tetradecane.

Safety and Handling

Tetradecane is a flammable liquid and should be handled with appropriate safety precautions.
[2] It should be stored in a cool, well-ventilated area away from ignition sources and strong
oxidizers.[2] Protective equipment such as gloves and safety glasses should be worn to
prevent skin and eye contact.

Conclusion

Tetradecane is a versatile alkane with a broad range of applications in both industrial and
research settings. Its well-characterized properties make it an excellent solvent, a reliable
standard in chromatography, and an efficient phase change material. For professionals in drug
development and life sciences, while direct applications are limited, its derivatives and its
presence in biological systems present areas for further investigation. The experimental
protocols and workflows provided in this guide offer a practical resource for the application of
tetradecane in a laboratory context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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